Cas no 187979-43-7 (2-amino-2-(3-methylphenyl)acetic acid)

• Product Name: 2-amino-2-(3-methylphenyl)acetic acid
• CAS No: 187979-43-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD07371676
• CID: 115162
• PubChem ID: 4693797
• Update Time: 2025-07-19

2-amino-2-(3-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-methylphenyl)acetic acid
• Amino-(3-methyl-phenyl)-acetic acid
• (R)-a-Amino-3-methyl-benzeneacetic acid
• AMINO(3-METHYLPHENYL)ACETIC ACID
• AMINO-M-TOLYL-ACETIC ACID
• D-(3-methylphenyl)glycine
• RARECHEM AK ML 0525
• R-3-Methylphenylglycine
• (R)-2-(3-Methylphenyl)glycine
• (2R)-2-AMINO-2-(3-METHYLPHENYL)ACETIC ACID
• Benzeneacetic acid, alpha-amino-3-methyl-, (R)- (9CI)
• 2-amino-2-(m-tolyl)acetic acid
• AMino-(3-Methylphenyl)-acetic acid
• 2-AMINO-2-(3-METHYLPHENYL)ACETICACID
• Benzeneacetic acid, a-amino-3-methyl-, (
• AR)-
• 2-amino-2-(m-tolyl)aceticacid
• STK135305
• 3-Methyl-alpha-aminobenzeneacetic acid
• Dibenzo[c,f][2,7]naphthyridin-6-ol
• AB3
• BB 0249654
• 187979-43-7
• MFCD02662422
• BS-12240
• AB32661
• J-012105
• LUSUJXIQPCPYCT-UHFFFAOYSA-N
• AKOS016051355
• Z317024596
• F78745
• Amino(3-methylphenyl)acetic acid (H-DL-Phg(3-Me)-OH)
• EN300-75169
• SCHEMBL5293096
• 53519-82-7
• AKOS000178062
• BENZENEACETIC ACID, A-AMINO-3-METHYL-, (AR)-
• DTXSID40405636
• AB32657
• F2167-0080
• DB-346669
• 865-387-8
• DCA51982
• 2-amino-2-(3-methylphenyl)acetic acid

• MDL： MFCD07371676
• Inchi： 1S/C9H11NO2/c1-6-3-2-4-7(5-6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)
• InChI Key： LUSUJXIQPCPYCT-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C)C=1)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.2
• Boiling Point: 303.3°Cat760mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.579
• PSA: 63.32000
• LogP: 1.77970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(3-methylphenyl)acetic acid

Introduction to 2-amino-2-(3-methylphenyl)acetic acid (CAS No. 187979-43-7)

2-amino-2-(3-methylphenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 187979-43-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of an amino group and a phenyl ring substituted with a methyl group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both polar and aromatic functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The compound's structure, characterized by a central acetic acid moiety linked to an amino-substituted benzene ring, positions it as a valuable building block in organic synthesis. The 3-methylphenyl group introduces steric and electronic properties that can influence the reactivity and binding affinity of derivatives, making it particularly interesting for designing molecules with specific pharmacological profiles. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets, providing insights into its potential therapeutic utility.

In the context of modern drug development, 2-amino-2-(3-methylphenyl)acetic acid has been explored as a precursor for novel scaffolds that exhibit inhibitory activity against enzymes involved in pain signaling and inflammation. For instance, studies have demonstrated its role in the synthesis of analogs that modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the prostaglandin pathway responsible for mediating inflammatory responses. The incorporation of the 3-methylphenyl group has been shown to enhance binding affinity and selectivity, reducing off-target effects and improving overall efficacy.

Furthermore, the amino functionality in 2-amino-2-(3-methylphenyl)acetic acid allows for further derivatization through amide bond formation, enabling the creation of peptidomimetics and proteinase inhibitors. These derivatives have shown promise in preclinical studies as potential treatments for conditions such as osteoarthritis and rheumatoid arthritis. The ability to fine-tune the pharmacokinetic properties of these compounds by modifying side chains or substituents attached to the core structure underscores the importance of 2-amino-2-(3-methylphenyl)acetic acid as a synthetic intermediate.

Recent research has also highlighted the compound's relevance in the development of neuroprotective agents. The phenyl ring moiety is known to interact with various neurotransmitter receptors and ion channels, making it a valuable component in designing molecules that can modulate neuronal activity. For example, derivatives of 2-amino-2-(3-methylphenyl)acetic acid have been investigated for their potential to inhibit glutamate overactivation, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural flexibility offered by this compound allows chemists to explore diverse chemical space, increasing the likelihood of discovering novel therapeutic entities.

The synthesis of 2-amino-2-(3-methylphenyl)acetic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have simplified some synthetic pathways, making it more feasible to produce this compound on an industrial scale. Advances in flow chemistry have also enabled continuous production processes, reducing waste and improving efficiency.

In conclusion, 2-amino-2-(3-methylphenyl)acetic acid (CAS No. 187979-43-7) represents a compelling target for medicinal chemists seeking to develop innovative therapeutic agents. Its unique structural features make it a versatile intermediate for synthesizing molecules with applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, the potential applications of this compound are expected to expand further, reinforcing its significance in modern pharmaceutical chemistry.